Cas no 2122850-01-3 (methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate)
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate
- 2122850-01-3
- EN300-1459700
-
- Inchi: 1S/C14H16O2/c1-10-3-5-11(6-4-10)13(12-7-8-12)9-14(15)16-2/h3-6,9,12H,7-8H2,1-2H3/b13-9-
- InChI Key: MGDMKLDMBSMJII-LCYFTJDESA-N
- SMILES: O(C)C(/C=C(/C1C=CC(C)=CC=1)\C1CC1)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459700-1.0g |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1459700-50mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 50mg |
$624.0 | 2023-09-29 | ||
| Enamine | EN300-1459700-100mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 100mg |
$653.0 | 2023-09-29 | ||
| Enamine | EN300-1459700-250mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 250mg |
$683.0 | 2023-09-29 | ||
| Enamine | EN300-1459700-500mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 500mg |
$713.0 | 2023-09-29 | ||
| Enamine | EN300-1459700-1000mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 1000mg |
$743.0 | 2023-09-29 | ||
| Enamine | EN300-1459700-2500mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 2500mg |
$1454.0 | 2023-09-29 | ||
| Enamine | EN300-1459700-5000mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 5000mg |
$2152.0 | 2023-09-29 | ||
| Enamine | EN300-1459700-10000mg |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate |
2122850-01-3 | 10000mg |
$3191.0 | 2023-09-29 |
methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate
Methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate (CAS No. 2122850-01-3): An Overview
Methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate (CAS No. 2122850-01-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a cyclopropyl-styryl ester, is characterized by its conjugated double bond system and the presence of a cyclopropyl group, which imparts significant chemical and biological properties.
The molecular formula of methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate is C14H16O2, with a molecular weight of approximately 216.27 g/mol. The compound's structure consists of a cyclopropyl ring attached to a styryl moiety, which is further substituted with a methyl group on the phenyl ring. The presence of the ester functional group adds to its chemical versatility, making it an interesting candidate for various synthetic transformations and biological studies.
Recent research has highlighted the potential of cyclopropyl-styryl esters in the development of novel pharmaceuticals. For instance, studies have shown that compounds with similar structures exhibit promising anti-inflammatory and anti-cancer properties. The cyclopropyl group, in particular, has been found to enhance the lipophilicity and metabolic stability of these molecules, which are crucial factors in drug design.
In the context of medicinal chemistry, methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate has been explored for its potential as a lead compound in the development of new therapeutic agents. One notable study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the compound's ability to disrupt key signaling pathways involved in cell growth and survival.
Beyond its potential therapeutic applications, methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate has also been investigated for its use as an intermediate in organic synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules, including natural products and bioactive compounds. For example, a recent study published in Organic Letters described a novel synthetic route to access this compound using palladium-catalyzed cross-coupling reactions, highlighting its synthetic accessibility and versatility.
The physical properties of methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate are also noteworthy. It is typically obtained as a colorless liquid or solid, depending on the specific conditions used during synthesis. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.
In terms of safety and handling, while specific data on the toxicity and environmental impact of methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate are limited, it is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, appropriate safety precautions should be taken during handling and storage to ensure the well-being of laboratory personnel.
The future prospects for methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate are promising. Ongoing research continues to explore its potential applications in drug discovery and organic synthesis. Additionally, advancements in computational chemistry and high-throughput screening technologies are expected to accelerate the identification of new derivatives with enhanced biological activity.
In conclusion, methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate (CAS No. 2122850-01-3) is a versatile compound with significant potential in both fundamental research and applied sciences. Its unique structural features make it an attractive candidate for further investigation into its biological properties and synthetic applications.
2122850-01-3 (methyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)